Cas no 1421532-96-8 (2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide)

• Product Name: 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide
• CAS No: 1421532-96-8
• MF: C₁₅H₁₂F₅N₃O
• MW: 345.267300605774
• CID: 5402348
• Update Time: 2025-05-20

2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-N-[2-[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]ethyl]benzamide
• 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide

• Inchi： 1S/C15H12F5N3O/c1-8-7-11(15(18,19)20)23-12(22-8)5-6-21-14(24)13-9(16)3-2-4-10(13)17/h2-4,7H,5-6H2,1H3,(H,21,24)
• InChI Key： DLMLYFNFEFRACJ-UHFFFAOYSA-N
• SMILES： C(NCCC1=NC(C(F)(F)F)=CC(C)=N1)(=O)C1=C(F)C=CC=C1F

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.3±42.0 °C(Predicted)
• pka: 12.07±0.46(Predicted)

Additional information on 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide

2,6-Difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide: A Comprehensive Overview

The compound with CAS No. 1421532-96-8, known as 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

The benzamide core of this molecule serves as a versatile scaffold, enabling the attachment of various functional groups. The presence of difluoro substituents at the 2 and 6 positions of the benzene ring introduces electronic effects that enhance the molecule's stability and reactivity. Furthermore, the pyrimidine ring fused with a trifluoromethyl group adds complexity to the structure, contributing to its unique electronic and steric properties.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in preclinical models. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anticancer therapies.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The incorporation of trifluoromethyl groups imparts hydrophobicity and thermal stability to the molecule, which could be advantageous in the development of advanced polymers and coatings. Researchers at the University of California have reported on its potential use as a building block for high-performance materials with tailored properties.

The synthesis of 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of fluorine atoms in the molecule not only enhances its chemical stability but also plays a crucial role in modulating its pharmacokinetic properties.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research conducted by environmental chemists at Stanford University suggests that 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide exhibits low toxicity to aquatic organisms under controlled conditions. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 1421532-96-8, or 2,6-difluoro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future scientific innovations.